Cas no 910037-24-0 (N-Methyl-3-(phenoxymethyl)benzylamine)

N-Methyl-3-(phenoxymethyl)benzylamine structure
910037-24-0 structure
Product Name:N-Methyl-3-(phenoxymethyl)benzylamine
CAS No:910037-24-0
MF:C15H17NO
MW:227.301584005356
CID:798073
PubChem ID:18525916
Update Time:2025-04-19

N-Methyl-3-(phenoxymethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-methyl-3-(phenoxymethyl)-
    • N-methyl-1-[3-(phenoxymethyl)phenyl]methanamine
    • N-METHYL-3-(PHENOXYMETHYL)BENZYLAMINE
    • N-Methyl-1-(3-(phenoxymethyl)phenyl)methanamine
    • AKOS011742673
    • methyl({[3-(phenoxymethyl)phenyl]methyl})amine
    • MS-22571
    • 910037-24-0
    • DTXSID70594668
    • N-Methyl-3-(phenoxymethyl)benzylamine
    • Inchi: 1S/C15H17NO/c1-16-11-13-6-5-7-14(10-13)12-17-15-8-3-2-4-9-15/h2-10,16H,11-12H2,1H3
    • InChI Key: SJJAAVHTAVKEJT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC1=CC=CC(CNC)=C1

Computed Properties

  • Exact Mass: 227.13100
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.053
  • Boiling Point: 344.5°Cat760mmHg
  • Flash Point: 142.9°C
  • Refractive Index: 1.567
  • PSA: 21.26000
  • LogP: 3.37590

N-Methyl-3-(phenoxymethyl)benzylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M103788-50mg
N-Methyl-3-(phenoxymethyl)benzylamine
910037-24-0
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$ 50.00 2022-06-04
TRC
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$ 65.00 2022-06-04
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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